Cas no 2171853-09-9 (2-N-(cyclopropylmethyl)-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidoacetic acid)

• Product Name: 2-N-(cyclopropylmethyl)-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidoacetic acid
• CAS No: 2171853-09-9
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 5858584
• PubChem ID: 165574727
• Update Time: 2025-07-18

2-N-(cyclopropylmethyl)-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-N-(cyclopropylmethyl)-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidoacetic acid
• 2-[N-(cyclopropylmethyl)-6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylhexanamido]acetic acid
• EN300-1542673
• 2171853-09-9

• Inchi： 1S/C28H34N2O5/c1-19(10-13-26(31)30(17-27(32)33)16-20-11-12-20)14-15-29-28(34)35-18-25-23-8-4-2-6-21(23)22-7-3-5-9-24(22)25/h2-9,19-20,25H,10-18H2,1H3,(H,29,34)(H,32,33)
• InChI Key： FTLFKPOMVXKPQH-UHFFFAOYSA-N
• SMILES： O=C(CCC(C)CCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(CC(=O)O)CC1CC1

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 717
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-N-(cyclopropylmethyl)-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidoacetic acid

Introduction to 2-N-(cyclopropylmethyl)-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidoacetic Acid (CAS No. 2171853-09-9)

The compound 2-N-(cyclopropylmethyl)-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidoacetic acid, identified by its CAS number 2171853-09-9, represents a significant advancement in the field of pharmaceutical chemistry. This intricate molecular structure, featuring a combination of cyclopropyl, fluorenyl, and amino acid-derived moieties, has garnered considerable attention due to its potential applications in drug discovery and development.

At the core of this compound's appeal lies its sophisticated architecture, which integrates several pharmacophoric elements known to enhance binding affinity and selectivity. The presence of a cyclopropylmethyl group contributes to steric hindrance, while the fluorenylmethoxycarbonyl moiety serves as a protective group for the amino function, a common strategy in medicinal chemistry to improve stability and controlled release. The terminal hexanamidoacetic acid component introduces a polar, negatively charged region, making the compound amenable to various biological interactions.

In recent years, there has been a growing interest in designing molecules that can modulate protein-protein interactions (PPIs), which are often challenging targets for small-molecule inhibitors. The structure of 2-N-(cyclopropylmethyl)-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidoacetic acid suggests its potential utility in this area. The fluorenylmethoxycarbonyl (Fmoc) group is frequently employed in peptide synthesis but has also been explored as a pharmacophore in non-peptide drugs due to its rigid structure and ability to engage in hydrophobic interactions. This makes it an attractive feature for designing compounds that can interact with hydrophobic pockets on protein surfaces.

The cyclopropyl ring is another key feature that contributes to the compound's unique properties. Cyclopropanes are known for their high ring strain, which can be exploited to enhance binding affinity through induced fit mechanisms. Additionally, the cyclopropylmethyl group can introduce conformational constraints that may improve the molecule's fit within a target binding site. These structural elements collectively enhance the compound's potential as a lead candidate for further optimization.

The hexanamidoacetic acid moiety at the C-terminal end of the molecule adds another layer of functionality. This segment not only provides a site for potential post-translational modifications but also introduces an acidic residue that can participate in ionic interactions with positively charged amino acid residues on target proteins. Such interactions are crucial for achieving high specificity and affinity in drug design.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular properties and binding affinities. Virtual screening techniques, combined with molecular dynamics simulations, have been instrumental in identifying promising candidates like 2-N-(cyclopropylmethyl)-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidoacetic acid. These methods allow researchers to evaluate the compound's interaction with various biological targets without the need for extensive experimental trials, significantly reducing both time and cost.

The potential applications of this compound extend beyond traditional drug targets. Its unique structural features make it a versatile scaffold for designing molecules that can modulate enzyme activity or interfere with signaling pathways relevant to diseases such as cancer, inflammation, and neurodegeneration. For instance, the combination of hydrophobic and polar interactions provided by its structure suggests it could be effective against targets involved in protein folding and stability, which are often implicated in disease pathogenesis.

In conclusion, 2-N-(cyclopropylmethyl)-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidoacetic acid (CAS No. 2171853-09-9) represents a promising candidate for further exploration in pharmaceutical research. Its intricate molecular design offers multiple points of interaction with biological targets, making it a valuable tool for developing novel therapeutic agents. As computational methods continue to evolve and our understanding of biological systems deepens, compounds like this one are poised to play a pivotal role in addressing some of the most challenging diseases faced by humanity today.